N-benzyl-5-(4-bromobenzoyl)-2-methylbenzenesulfonamide

• IUPAC Name: N-benzyl-5-(4-bromobenzoyl)-2-methylbenzenesulfonamide
• InChI: InChI=1S/C21H18BrNO3S/c1-15-7-8-18(21(24)17-9-11-19(22)12-10-17)13-20(15)27(25,26)23-14-16-5-3-2-4-6-16/h2-13,23H,14H2,1H3
• InChI Key: DASAGIZWWJFNNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CC=C(C=C2)Br)S(=O)(=O)NCC3=CC=CC=C3
• Molecular Formula: C21H18BrNO3S
• Molecular Weight: 444.3 g/mol

Description

N-benzyl-5-(4-bromobenzoyl)-2-methylbenzenesulfonamide, also known as BBMS, is a chemical compound that has gained significant attention in the field of scientific research. It is a sulfonamide derivative that has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-benzyl-5-(4-bromobenzoyl)-2-methylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of pH in cells. Additionally, this compound has been shown to inhibit the activity of histone deacetylases, proteins involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. This compound has also been shown to inhibit angiogenesis, the formation of new blood vessels, which is necessary for the growth and spread of tumors. Additionally, this compound has been shown to inhibit the growth of bacteria by disrupting the bacterial cell wall and membrane.

Advantages and Limitations for Lab Experiments

N-benzyl-5-(4-bromobenzoyl)-2-methylbenzenesulfonamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in experiments. Additionally, this compound has shown promising results in various studies, indicating its potential for use in various scientific research fields. However, this compound also has some limitations. It is not water-soluble, which can limit its use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret the results of experiments using this compound.

Future Directions

There are several future directions for the study of N-benzyl-5-(4-bromobenzoyl)-2-methylbenzenesulfonamide. One potential direction is to further investigate its anti-tumor activity and its potential use as a cancer therapy. Another potential direction is to investigate its potential use as an antibacterial agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use as a fluorescent probe for detecting metal ions.
Conclusion:
In conclusion, this compound is a sulfonamide derivative that has gained significant attention in the field of scientific research. It has been synthesized using various methods and has shown promising results in various studies. This compound has potential applications in various scientific research fields, including cancer therapy and antibacterial agents. Further research is needed to fully understand the mechanism of action of this compound and its potential use in various scientific research fields.

Synthesis Methods

N-benzyl-5-(4-bromobenzoyl)-2-methylbenzenesulfonamide can be synthesized using various methods, including the reaction of 4-bromobenzoyl chloride with N-benzyl-2-methylbenzenesulfonamide in the presence of a base such as triethylamine. The reaction yields this compound as a white solid that can be purified using column chromatography. Other methods for synthesizing this compound include the reaction of 4-bromobenzoyl chloride with N-benzyl-2-methylbenzenesulfonamide in the presence of a catalyst such as copper powder.

Scientific Research Applications

N-benzyl-5-(4-bromobenzoyl)-2-methylbenzenesulfonamide has been extensively studied for its potential applications in various scientific research fields. It has been shown to exhibit anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound has also shown promising results in inhibiting the growth of bacteria such as Staphylococcus aureus and Escherichia coli. Additionally, this compound has been studied for its potential use as a fluorescent probe for detecting metal ions such as copper and zinc.